Cas no 2137623-97-1 (5,6,7-Trimethoxyquinoline-3,4-diamine)

• Product Name: 5,6,7-Trimethoxyquinoline-3,4-diamine
• CAS No: 2137623-97-1
• MF: C₁₂H₁₅N₃O₃
• MW: 249.265802621841
• CID: 5268335
• Update Time: 2025-10-25

5,6,7-Trimethoxyquinoline-3,4-diamine Chemical and Physical Properties

Names and Identifiers

• 5,6,7-trimethoxyquinoline-3,4-diamine
• 3,4-Quinolinediamine, 5,6,7-trimethoxy-
• 5,6,7-Trimethoxyquinoline-3,4-diamine

• Inchi： 1S/C12H15N3O3/c1-16-8-4-7-9(10(14)6(13)5-15-7)12(18-3)11(8)17-2/h4-5H,13H2,1-3H3,(H2,14,15)
• InChI Key： GEDMIQCTAADZNJ-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(=CC2C1=C(C(=CN=2)N)N)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 279
• XLogP3: 0.7
• Topological Polar Surface Area: 92.6

Additional information on 5,6,7-Trimethoxyquinoline-3,4-diamine

5,6,7-Trimethoxyquinoline-3,4-diamine: A Promising Compound in the Field of Medicinal Chemistry

5,6,7-Trimethoxyquinoline-3,4-diamine (CAS No. 2137623-97-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the quinoline class of heterocyclic compounds, which are widely studied for their diverse biological activities, including antimalarial, antibacterial, and anticancer properties.

The chemical structure of 5,6,7-Trimethoxyquinoline-3,4-diamine is characterized by the presence of three methoxy groups (-OCH₃) at the 5-, 6-, and 7-positions of the quinoline ring, along with diamine functionalities at the 3- and 4-positions. These functional groups contribute to the compound's high reactivity and potential for forming stable complexes with various biological targets.

Recent studies have highlighted the multifaceted biological activities of 5,6,7-Trimethoxyquinoline-3,4-diamine. One notable area of research is its potential as an antiproliferative agent. In vitro studies have shown that this compound exhibits significant cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is thought to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

In addition to its antiproliferative properties, 5,6,7-Trimethoxyquinoline-3,4-diamine has also been investigated for its anti-inflammatory effects. Preclinical studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in both cell culture and animal models. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 5,6,7-Trimethoxyquinoline-3,4-diamine have also been evaluated in preclinical studies. These studies have shown that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a potential drug candidate. Furthermore, preliminary toxicology studies have indicated that 5,6,7-Trimethoxyquinoline-3,4-diamine has a low toxicity profile at therapeutic doses.

In the context of drug discovery and development, 5,6,7-Trimethoxyquinoline-3,4-diamine represents a valuable lead compound for further optimization. Researchers are currently exploring various structural modifications to enhance its potency and selectivity while minimizing potential side effects. For example, substituting different functional groups at the methoxy positions or modifying the diamine functionalities could yield derivatives with improved pharmacological properties.

The potential applications of 5,6,7-Trimethoxyquinoline-3,4-diamine extend beyond cancer and inflammatory diseases. Recent studies have also explored its neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The compound has been shown to reduce oxidative stress and inhibit neuroinflammation, suggesting its potential as a therapeutic agent in these conditions.

In conclusion, 5,6,7-Trimethoxyquinoline-3,4-diamine (CAS No. 2137623-97-1) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and multifaceted biological activities make it an attractive candidate for further research and development in the field of medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and pharmacological properties, it is likely that this compound will play an increasingly important role in the development of novel therapeutic strategies for various diseases.